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Compound of Interest

Compound Name: beta-Isatropic acid

Cat. No.: B1658104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data on beta-Isatropic acid is limited in publicly available scientific

literature. The following guide provides computed data from established chemical databases,

supplemented with generalized experimental protocols and information on related compounds

to serve as a reference for research and development.

Introduction
beta-Isatropic acid, systematically known as (1S,4S)-4-phenyl-2,3-dihydro-1H-naphthalene-

1,4-dicarboxylic acid, is a dicarboxylic acid derivative of a partially saturated naphthalene core.

Its chemical structure suggests potential applications in medicinal chemistry and materials

science, where naphthalene-based compounds are of significant interest. This document aims

to provide a detailed overview of its known physicochemical properties and general

methodologies for their experimental determination.

Physicochemical Properties
Quantitative data for beta-Isatropic acid is primarily based on computational models. These

predicted values offer a valuable starting point for experimental design and characterization.
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Property Value Source

IUPAC Name

(1S,4S)-4-phenyl-2,3-dihydro-

1H-naphthalene-1,4-

dicarboxylic acid

PubChem[1]

Molecular Formula C₁₈H₁₆O₄ PubChem[1]

Molecular Weight 296.3 g/mol PubChem[1]

XLogP3 (Computed) 2.9 PubChem[1]

Hydrogen Bond Donors 2 PubChem[1]

Hydrogen Bond Acceptors 4 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 296.10485899 Da PubChem[1]

Topological Polar Surface Area 74.6 Å² PubChem[1]

Heavy Atom Count 22 PubChem[1]

CAS Number 596-56-5 PubChem[1]

Note: Experimental values for properties such as melting point, boiling point, solubility, and pKa

are not readily available in the surveyed literature.

General Experimental Protocols for
Physicochemical Characterization
The following are generalized protocols that can be adapted for the experimental determination

of the key physicochemical properties of beta-Isatropic acid.

3.1. Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.

Apparatus: Capillary tubes, thermometer, and a melting point apparatus (e.g., Thiele tube or

digital melting point device).
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Procedure:

A small, finely powdered sample of the dry compound is packed into a capillary tube

sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus along with

a thermometer.

The sample is heated gradually, and the temperature range from the first appearance of

liquid to the complete melting of the solid is recorded as the melting point range.

3.2. Boiling Point Determination

As beta-Isatropic acid is a solid at room temperature, its boiling point is expected to be high

and may be accompanied by decomposition. Determination would likely be performed under

reduced pressure.

Apparatus: Small-scale distillation apparatus or a Thiele tube setup, heat source,

thermometer, and a vacuum source if determining boiling point at reduced pressure.

Procedure (Capillary Method):

A small amount of the substance is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The setup is heated until a steady stream of bubbles emerges from the open end of the

capillary tube.

The heat source is removed, and the temperature at which the liquid is drawn back into

the capillary tube is recorded as the boiling point.

3.3. Solubility Determination

Solubility is determined by adding a solute to a solvent until saturation is reached at a specific

temperature.
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Apparatus: Vials, analytical balance, a constant temperature bath, and an analytical method

for concentration measurement (e.g., UV-Vis spectroscopy or HPLC).

Procedure:

An excess amount of beta-Isatropic acid is added to a known volume of the solvent (e.g.,

water, ethanol, DMSO).

The mixture is agitated in a constant temperature bath for a sufficient time to reach

equilibrium.

The saturated solution is filtered to remove any undissolved solid.

The concentration of the dissolved solute in the filtrate is determined using a suitable

analytical technique. The solubility of carboxylic acids in organic solvents can be

influenced by the presence of water.

3.4. pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Apparatus: pH meter, burette, beaker, and a standardized solution of a strong base (e.g.,

NaOH).

Procedure (Potentiometric Titration):

A known amount of beta-Isatropic acid is dissolved in a suitable solvent (often a co-

solvent system like water-ethanol).

A standardized solution of NaOH is gradually added to the acidic solution.

The pH of the solution is measured after each addition of the base.

A titration curve is generated by plotting the pH versus the volume of base added.

The pKa can be determined from the pH at the half-equivalence point(s) on the titration

curve.
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Workflow for Physicochemical Characterization
The following diagram illustrates a general workflow for the experimental determination of the

physicochemical properties of a solid organic acid like beta-Isatropic acid.

Synthesis & Purification

Physicochemical Property Determination

Data Analysis & Reporting

Synthesis of beta-Isatropic Acid

Purification (e.g., Recrystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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